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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B7761111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of crude cyclohexanone oxime
via recrystallization. Cyclohexanone oxime is a crucial intermediate in the industrial synthesis

of nylon 6.[1][2][3] The purification process is critical to ensure the quality and purity of the final

product, which directly impacts the properties of the resulting polymer.

Physicochemical Properties and Safety Data
A thorough understanding of the physical properties and safety hazards associated with

cyclohexanone oxime is essential before commencing any experimental work.

Table 1: Physicochemical Properties of Cyclohexanone Oxime
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Property Value Source

Molecular Formula C6H11NO [1][4]

Molar Mass 113.16 g/mol [1][2][5]

Appearance White crystalline solid [1][2]

Melting Point 88-91 °C (190-196 °F) [1][3][6]

Boiling Point 204-206 °C (399-403 °F) [1][3]

Solubility

Soluble in water, alcohol,

ether, and petroleum ether.[2]

[5]

Water: 16 g/kg [1][3]

Water: <0.1 g/100 mL at 20 °C [7]

Table 2: Safety and Hazard Information for Cyclohexanone Oxime
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Hazard Category Description
Precautionary
Measures

Source

Health Hazards

Harmful if swallowed.

[8][9] May cause eye,

skin, and respiratory

tract irritation.[10]

Wear appropriate

personal protective

equipment (PPE),

including gloves,

safety glasses, and a

lab coat.[8][10] Handle

in a well-ventilated

area or a fume hood.

[8][10]

[8][9][10]

Fire Hazards
Combustible solid.[2]

[7]

Keep away from heat,

sparks, and open

flames. Use

appropriate

extinguishing media

such as water spray,

alcohol-resistant

foam, dry chemical, or

carbon dioxide.[10]

[2][7][10]

Reactivity

Reacts violently with

fuming sulfuric acid at

elevated

temperatures.[2][6][7]

Avoid contact with

strong oxidizing

agents and fuming

sulfuric acid.[2][7]

[2][6][7]

Experimental Protocol: Recrystallization of
Cyclohexanone Oxime
This protocol outlines the procedure for purifying crude cyclohexanone oxime using a suitable

solvent. The choice of solvent is critical for effective recrystallization. Based on solubility data,

petroleum ether, diethyl ether, ethanol, and water/ethanol mixtures are potential candidates.[2]

[5][11][12][13] This protocol will detail the use of petroleum ether as described in several

sources.[13]
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2.1. Materials and Equipment

Crude cyclohexanone oxime

Recrystallization solvent (e.g., petroleum ether, b.p. 60-80 °C)

Erlenmeyer flasks

Heating mantle or hot plate with a water bath

Buchner funnel and flask

Filter paper

Glass stirring rod

Ice bath

Spatula

Drying oven or vacuum desiccator

2.2. Step-by-Step Procedure

Solvent Selection and Dissolution:

Place the crude cyclohexanone oxime in an Erlenmeyer flask.

Add a minimal amount of the chosen recrystallization solvent (e.g., petroleum ether) to the

flask.

Gently heat the mixture while stirring continuously to dissolve the solid. Add more solvent

in small portions until the solid is completely dissolved at the elevated temperature. Avoid

adding excess solvent.

Hot Filtration (Optional):

If any insoluble impurities are present in the hot solution, perform a hot gravity filtration to

remove them. This step should be done quickly to prevent premature crystallization.
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Crystallization:

Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the

formation of larger, purer crystals.

Once the flask has reached room temperature, place it in an ice bath to maximize the yield

of crystals.

Isolation of Crystals:

Collect the purified crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold recrystallization solvent to remove any

remaining impurities.

Drying:

Dry the purified crystals in a drying oven at a temperature well below the melting point of

cyclohexanone oxime or in a vacuum desiccator.

Purity Assessment:

Determine the melting point of the recrystallized cyclohexanone oxime. A sharp melting

point close to the literature value (88-91 °C) indicates a high degree of purity.[1][3]

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the recrystallization process.

Crude Cyclohexanone Oxime Dissolve in
Minimal Hot Solvent
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Caption: Workflow for the Purification of Cyclohexanone Oxime.

Summary of Quantitative Data
The efficiency of the recrystallization process can be evaluated by considering factors such as

the choice of solvent and the resulting yield and purity of the product.

Table 3: Recrystallization Solvent Selection and Expected Outcome

Solvent Rationale for Use Expected Purity Reference

Petroleum Ether

Good solubility at high

temperatures and

poor solubility at low

temperatures.

High [13]

Diethyl Ether
Effective for

recrystallization.
High [12]

Ethanol/Water

A mixed solvent

system can be

optimized for good

solubility

characteristics.

High [14][15]

Water

Cyclohexanone oxime

has limited solubility in

cold water, making it a

potential

recrystallization

solvent.

Moderate to High [14]

Note: The optimal solvent and conditions should be determined empirically for the specific

crude product being purified.

Concluding Remarks
Recrystallization is a powerful and straightforward technique for the purification of crude

cyclohexanone oxime. The selection of an appropriate solvent is paramount to achieving high
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purity and yield. Adherence to safety protocols is crucial throughout the procedure due to the

hazardous nature of the compound and the solvents used. The purified cyclohexanone oxime
can then be used in subsequent synthetic steps, such as the Beckmann rearrangement to

produce caprolactam for nylon synthesis.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7761111#purification-of-crude-cyclohexanone-oxime-
by-recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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